Cas no 92965-03-2 (2-Propen-1-one, 3-(1,3-benzodioxol-5-yl)-1-(3-hydroxyphenyl)-)

2-Propen-1-one, 3-(1,3-benzodioxol-5-yl)-1-(3-hydroxyphenyl)- structure
92965-03-2 structure
Product Name:2-Propen-1-one, 3-(1,3-benzodioxol-5-yl)-1-(3-hydroxyphenyl)-
CAS No:92965-03-2
MF:C16H12O4
MW:268.264084815979
CID:752922
PubChem ID:466244
Update Time:2024-03-01

2-Propen-1-one, 3-(1,3-benzodioxol-5-yl)-1-(3-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-one, 3-(1,3-benzodioxol-5-yl)-1-(3-hydroxyphenyl)-
    • 3-(1,3-benzodioxol-5-yl)-1-(3-hydroxyphenyl)prop-2-en-1-one
    • 3'-Hydroxy-3,4-methylenedioxy chalcone
    • COJCBVVHBVEQGB-UHFFFAOYSA-N
    • 3'-Hydroxy-3,4-methylenedioxy-chalcone
    • 3'- Hydroxy-3,4-methylenedioxy Chalcone
    • Inchi: 1S/C16H12O4/c17-13-3-1-2-12(9-13)14(18)6-4-11-5-7-15-16(8-11)20-10-19-15/h1-9,17H,10H2
    • InChI Key: COJCBVVHBVEQGB-UHFFFAOYSA-N
    • SMILES: O1COC2C=CC(C=CC(C3C=CC=C(C=3)O)=O)=CC1=2

Computed Properties

  • Exact Mass: 268.074
  • Monoisotopic Mass: 268.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 379
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.5
  • Topological Polar Surface Area: 55.8
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